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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenol

Cat. No.: B114175

Essential Safety and Handling Guide for 2-Bromo-5-
fluorophenol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-5-fluorophenol.
Adherence to these protocols is essential for ensuring laboratory safety and regulatory
compliance.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for 2-Bromo-5-fluorophenol.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b114175?utm_src=pdf-interest
https://www.benchchem.com/product/b114175?utm_src=pdf-body
https://www.benchchem.com/product/b114175?utm_src=pdf-body
https://www.benchchem.com/product/b114175?utm_src=pdf-body
https://www.benchchem.com/product/b114175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Molecular Formula

CeH4BrFO[1][2]

Molecular Weight 191.00 g/mol [1][2]

Appearance Colorless to yellow to orange clear liquid[3]
Density 1.717 g/mL at 25 °C[1]

Flash Point 87 °C (188.6 °F) - closed cup[1]

Refractive Index

n20/D 1.553[1]

CAS Number

147460-41-1[1][2][4]

Hazard Information

Hazard Classification

Description

Signal Word

Warning[1]

Hazard Statements

H315: Causes skin irritation.[1][5] H319: Causes
serious eye irritation.[1][5] H335: May cause
respiratory irritation.[1][5] H227: Combustible
liquid.[3] H302 + H312 + H332: Harmful if

swallowed, in contact with skin or if inhaled.[3]

Precautionary Statements

P261, P264, P271, P280, P302 + P352, P305 +
P351 + P338[1]

Target Organs

Respiratory system[1]

Storage Class Code

10 - Combustible liquids[1]

WGK

WGK 3[1]

Operational Plan: Handling 2-Bromo-5-fluorophenol

1. Pre-Operational Checks:

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
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Fume Hood: Ensure a certified chemical fume hood is operational.

PPE Inspection: Inspect all personal protective equipment (PPE) for integrity. This includes
chemical-resistant gloves (e.g., butyl rubber or neoprene), safety goggles with side-shields
or a face shield, and a lab coat.[6][7]

Spill Kit: Verify that a spill kit containing an inert absorbent material (e.g., sand or vermiculite)
is readily accessible.[6]

Emergency Equipment: Locate and ensure accessibility to the nearest safety shower and
eyewash station.

. Handling Procedure:

Work Area: All handling of 2-Bromo-5-fluorophenol must be conducted within a certified
chemical fume hood to minimize inhalation exposure.[6]

Personal Protective Equipment: At a minimum, wear chemical-resistant gloves, safety
goggles, and a lab coat.[6] For tasks with a higher risk of splashing, consider a chemically
impervious apron.[7]

Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid
splashes.

Heating: Keep away from heat, sparks, open flames, and hot surfaces.[3]

Contamination: Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke when using
this product.[3]

. Post-Operational Cleanup:
Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
residue.[8]

Hand Washing: Wash hands thoroughly with soap and water after handling.[8]
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o Storage: Store 2-Bromo-5-fluorophenol in a tightly closed container in a cool, dry, and well-
ventilated place.[3][8]

Disposal Plan for 2-Bromo-5-fluorophenol
1. Waste Segregation and Collection:
» Waste Stream: 2-Bromo-5-fluorophenol is classified as a halogenated organic waste.[6]
o Container: Collect waste in a designated, properly labeled, and sealed container.[6]
e Segregation:
o Do not mix with non-halogenated organic solvents.[6]
o Do not mix with acidic or basic waste streams.[6]
o Do not mix with heavy metals, pesticides, or cyanides.[6]
2. Spill Management:

o Containment: In the event of a spill, contain the leak with an inert absorbent material such as
sand or vermiculite.[6]

o Collection: Collect the contaminated absorbent material in a sealed, properly labeled
container for disposal as hazardous waste.[6]

e Ventilation: Ensure the area is well-ventilated during cleanup.
3. Final Disposal:

» Method: The recommended disposal method for halogenated organic compounds is high-
temperature incineration at a licensed chemical destruction facility.[6]

o Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[8] Do not let the product enter drains.[8]

Visual Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-5-
fluorophenol, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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